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Compound of Interest

Compound Name: 2,3-Dimethylbenzaldehyde

Cat. No.: B027725

An In-depth Technical Guide to 2,3-Dimethylbenzaldehyde (CAS: 5779-93-1)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethylbenzaldehyde (CAS
No. 5779-93-1), a key aromatic aldehyde intermediate. The document details its
physicochemical properties, spectroscopic data, a detailed synthesis protocol, and its
significant role in the synthesis of pharmaceutical compounds.

Core Physicochemical Properties

2,3-Dimethylbenzaldehyde is a colorless to pale yellow liquid.[1][2] Its core chemical and
physical properties are summarized in the table below, compiled from various chemical data
sources.
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Property Value

CAS Number 5779-93-1[1][3]

Molecular Formula CoH100[1][3]

Molecular Weight 134.18 g/mol [1][3]

Appearance Colorless to pale yellow clear liquid[1]
Boiling Point 86-88 °C at 10 mmHg[1][4] 110 °C at 20 mmHg
Density 1.029 g/mL at 25 °C[1][4]

Refractive Index (n20/D) 1.553[1][4]

Flash Point 101-102 °C (214-215 °F)[1][5]
Solubility Soluble in Chloroform, Methanol[1]
Storage Conditions 2-8°C, under inert atmosphere[1]

Spectroscopic and Analytical Data

Spectroscopic data is crucial for the structural confirmation and purity assessment of 2,3-
Dimethylbenzaldehyde.

¢ Nuclear Magnetic Resonance (NMR): 1H NMR spectra are available for this compound,
typically recorded in a deuterated chloroform (CDCIs) solvent.[6] The spectra are used to
confirm the proton environment of the molecule.

» Other Spectroscopic Data: Fourier-transform infrared spectroscopy (FTIR), Raman
spectroscopy, and mass spectrometry (MS) data have also been documented for this
compound, providing further structural and purity information.[7] Purity is often determined by
Gas Chromatography (GC), with commercially available grades typically exceeding 96-97%.

[5]18]

Experimental Protocol: Synthesis

2,3-Dimethylbenzaldehyde can be synthesized via a Grignard reaction, a common method for
forming carbon-carbon bonds. The following protocol is based on a method described in patent
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literature for its preparation from 2,3-dimethylbromobenzene.[1][9][10]
Objective: To synthesize 2,3-Dimethylbenzaldehyde via formylation of a Grignard reagent.

Reactants:

1-Bromo-2,3-dimethylbenzene (starting material)

e Magnesium (Mg) chips

e N,N-Dimethylformamide (DMF)

o Tetrahydrofuran (THF), anhydrous (solvent)

o Saturated aqueous ammonium chloride (NH4Cl) solution (for quenching)
o Ethyl acetate (for extraction)

¢ Anhydrous sodium sulfate (for drying)

Procedure:

e Grignard Reagent Formation:

o Under a nitrogen atmosphere, add magnesium chips (1.1 mol) and anhydrous THF (160
mL) to a reaction flask.[1][4]

o Prepare a solution of 1-bromo-2,3-dimethylbenzene (1.0 mol total) in anhydrous THF.

o Add a small portion (approx. 0.1 mol) of the 1-bromo-2,3-dimethylbenzene solution
dropwise to the magnesium suspension with stirring to initiate the reaction.[1][4]

o Once the reaction begins, add the remaining 1-bromo-2,3-dimethylbenzene solution
dropwise.

o After the addition is complete, reflux the reaction mixture for 1 hour to ensure complete
formation of the Grignard reagent.[1][4]

e Formylation Reaction:
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o Cool the resulting Grignard reagent solution in an ice bath.[1][4]

o Slowly add a solution of N,N-dimethylformamide (1.0 mol) in anhydrous THF (300 mL)
dropwise, ensuring the internal reaction temperature does not exceed 20°C.[1][4]

o After the addition is complete, allow the mixture to warm to room temperature and
continue stirring for 2 hours.[1][4]

e Work-up and Purification:

o Quench the reaction by carefully adding saturated aqueous ammonium chloride solution
(1000 mL).[1][4]

o Separate the organic phase. Extract the aqueous phase with ethyl acetate.[1][4]
o Combine all organic phases and wash with saturated saline solution.[1][4]
o Dry the organic phase over anhydrous sodium sulfate.[1][4]

o Filter and concentrate the solution under reduced pressure to yield the crude product. This
method has been reported to produce 2,3-dimethylbenzaldehyde in up to 96% yield.[1]

[4]
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Caption: Workflow for the synthesis of 2,3-Dimethylbenzaldehyde.
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Application in Drug Development

While 2,3-Dimethylbenzaldehyde is not typically an active pharmaceutical ingredient (API)
itself, it serves as a crucial intermediate in the synthesis of complex drug molecules. Its most
notable application is as a key building block for the synthesis of Dexmedetomidine.[9]

Dexmedetomidine is a potent and highly selective az-adrenergic receptor agonist, valued for its
sedative and analgesic properties in clinical settings.[9] The synthesis of this pharmaceutical
agent relies on 2,3-Dimethylbenzaldehyde as a starting point for constructing the substituted
phenyl group essential for its biological activity.[9] This underscores the compound's
importance in the pharmaceutical supply chain.
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Caption: Role of 2,3-Dimethylbenzaldehyde in drug development.

Safety and Handling

2,3-Dimethylbenzaldehyde is classified as a combustible liquid and may be harmful if
swallowed. It can cause skin and serious eye irritation, and may cause respiratory irritation.[11]

e Handling: Use in a well-ventilated area.[11][12] Avoid breathing vapors.[11] Avoid contact
with skin, eyes, and clothing.[12] Keep away from heat, sparks, and open flames.[12]

o Personal Protective Equipment (PPE): Wear protective gloves, and eye/face protection.

o First Aid: In case of contact, rinse skin or eyes thoroughly with water.[11] If inhaled, move to
fresh air.[11] If swallowed, rinse mouth and consult a physician.[11]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[12]
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this chemical.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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